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Compound of Interest

Compound Name: 2,2,5,5-Tetramethylhexane

Cat. No.: B086233

An In-depth Technical Guide on the Physical Properties of 2,2,5,5-Tetramethylhexane

This technical guide provides a comprehensive overview of the core physical properties of
2,2,5,5-tetramethylhexane, tailored for researchers, scientists, and professionals in drug
development. The document summarizes key quantitative data, details relevant experimental
protocols, and includes visualizations for experimental workflows and logical relationships.

Core Physical Properties

2,2,5,5-Tetramethylhexane, also known as bineopentyl, is a branched-chain alkane with the
chemical formula C10H22.[1][2][3] Its highly branched structure influences its physical
characteristics, distinguishing it from its straight-chain isomer, n-decane.

Data Presentation

The quantitative physical properties of 2,2,5,5-tetramethylhexane are summarized in the table
below for easy reference and comparison.
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Property Value Units Conditions Citations
Molecular

C10H22 - - [1][4115]
Formula
Molecular Weight  142.28 g/mol - [1][31[6]
Melting Point -12.6 °C - [4107118]
Boiling Point 137.4-138.8 °C at 760 mmHg [4161r718]
Density 0.715-0.734 g/cm3 at 20°C [41e1718]
Refractive Index

1.4032 -1.413 - at 20°C (4161071181
(nD)
Vapor Pressure 8.24-8.74 mmHg at 25°C 41618141
Flash Point 31.6 °C - 411618l
Henry's Law

0.00018 mol/(kg-bar) at 298.15 K [2]
Constant (kH)
Octanol/Water
Partition Coeff. 3.86-5.29 - Estimated [4108119]

(logP)

Experimental Protocols

The determination of the physical properties listed above involves standardized laboratory
procedures. Below are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)

The melting point, recorded as a range, is a key indicator of a substance's purity.[10] Impurities
typically cause a depression of the melting point and a broadening of the melting range.[11]

Methodology:

o Sample Preparation: A small amount of finely powdered, dry 2,2,5,5-tetramethylhexane
(after freezing) is packed into a capillary tube to a height of 2-3 mm.[12] The tube is tapped
to ensure dense packing.[11][12]
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o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or Thiele tube, attached to a thermometer. The sample should be aligned with the
thermometer bulb.[13]

o Heating: The apparatus is heated rapidly to a temperature approximately 15-20°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure
thermal equilibrium.

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last solid
crystal disappears is recorded as the end of the range.[10][13] For accurate results, at least
two careful determinations are recommended.

Sample Preparation Measurement

ing Point Heat Rapidly to Heat Slowly
~15°C below MP (1-2°C/min)

Record T1
(First liquid)

Record T2 Result:
(All'liquid) Melting Range (T1 - T2)

Click to download full resolution via product page

Workflow for Melting Point Determination.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[14] It is a crucial property for identification and assessing
purity.[10][15]

Methodology:

o Sample Preparation: A small glass vial (e.g., a Durham tube) is filled approximately half-full
with liquid 2,2,5,5-tetramethylhexane (about 0.5 mL).[16]

o Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed (open end
down) into the vial containing the sample. The vial is then attached to a thermometer with a
rubber band, ensuring the sample is level with the thermometer bulb.[16]
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e Heating: The entire assembly is placed in a Thiele tube containing mineral oil, which
provides uniform heating.[16] The side arm of the Thiele tube is heated gently with a

microburner.

o Observation and Recording: As the temperature rises, air trapped in the capillary tube will
bubble out. The heating continues until a rapid and continuous stream of bubbles emerges
from the capillary tube, indicating the liquid has surpassed its boiling point.[16] The heat is
then removed. The temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube is recorded as the boiling point.[15]
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Apparatus Setup Measurement
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Physical States of 2,2,5,5-Tetramethylhexane vs. Temperature

Solid State *Atmospheric Pressure (760 mmHg) assumed for boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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